2-(3,4-dimethylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide

• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C23H29N3O3/c1-4-23(28)26-13-11-25(12-14-26)20-8-6-19(7-9-20)24-22(27)16-29-21-10-5-17(2)18(3)15-21/h5-10,15H,4,11-14,16H2,1-3H3,(H,24,27)
• InChI Key: IVPKNYROSUATAB-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC(=C(C=C3)C)C

Description

2-(3,4-dimethylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide, also known as L-745,870, is a selective antagonist of the dopamine D4 receptor. It has been widely studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

2-(3,4-dimethylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide selectively blocks the dopamine D4 receptor, which is primarily located in the prefrontal cortex and limbic system of the brain. The dopamine D4 receptor is believed to play a role in the regulation of emotion, cognition, and motivation. By blocking this receptor, 2-(3,4-dimethylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide modulates the activity of the dopamine system, which is believed to be dysregulated in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
2-(3,4-dimethylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been shown to have several biochemical and physiological effects. In preclinical studies, it has been shown to improve cognitive function, reduce impulsivity, and decrease drug-seeking behavior. In addition, it has been shown to modulate the activity of the mesolimbic dopamine system, which is believed to play a role in reward processing and addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3,4-dimethylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide in lab experiments is its selectivity for the dopamine D4 receptor. This allows for more precise manipulation of the dopamine system compared to non-selective dopamine antagonists. However, one limitation of using 2-(3,4-dimethylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide is its low solubility, which can make it difficult to administer in certain experimental paradigms.

Future Directions

There are several future directions for research involving 2-(3,4-dimethylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide. One area of interest is its potential use in the treatment of drug addiction. Another area of interest is its potential use in the treatment of ADHD, which is believed to be associated with dysregulation of the dopamine system. In addition, further studies are needed to better understand the long-term effects of 2-(3,4-dimethylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide on the dopamine system and its potential side effects.

Synthesis Methods

The synthesis of 2-(3,4-dimethylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide involves several steps, including the reaction of 3,4-dimethylphenol with sodium hydroxide to form 3,4-dimethylphenoxide, which is then reacted with 4-(4-chlorobenzoyl)piperazine to form 4-(4-chlorobenzoyl)piperazine-1-oxide. The final step involves the reaction of 4-(4-chlorobenzoyl)piperazine-1-oxide with N-(2-acetoxyethyl)-N-methylglycine to form 2-(3,4-dimethylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide. The purity and yield of 2-(3,4-dimethylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide can be improved by further purification techniques such as column chromatography.

Scientific Research Applications

2-(3,4-dimethylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as schizophrenia, depression, and attention deficit hyperactivity disorder (ADHD). It has been shown to selectively block the dopamine D4 receptor, which is believed to play a role in the pathophysiology of these disorders. In addition, 2-(3,4-dimethylphenoxy)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]acetamide has also been studied for its potential use in drug addiction treatment due to its ability to modulate the reward system in the brain.